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Compound of Interest

Compound Name: 4-Ethoxy-2-fluoropyridine

Cat. No.: B068156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available material safety data for
4-Ethoxy-2-fluoropyridine (CAS No: 175965-82-9). The information is intended to support
safe handling, storage, and use of this compound in research and development settings. All
guantitative data is presented in structured tables, and logical relationships and workflows are
visualized using diagrams.

Section 1: Chemical and Physical Properties

While comprehensive experimental data for 4-Ethoxy-2-fluoropyridine is limited in publicly
accessible literature and databases, the following table summarizes the available information. It
is important to note that some of these values are predicted and should be treated as
estimates.
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Property Value Source(s)
--INVALID-LINK--, --INVALID-
Molecular Formula C7HsFNO
LINK--
] --INVALID-LINK--, --INVALID-
Molecular Weight 141.14 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 175965-82-9
LINK--
Physical Form Solid --INVALID-LINK--
Boiling Point 187.1°C at 760 mmHg --INVALID-LINK--
Density 1.108 + 0.06 g/cm? (Predicted)  --INVALID-LINK--
Melting Point Data Not Available
Flash Point Data Not Available

Vapor Pressure

Data Not Available

Solubility

Data Not Available

Storage Temperature

2-8°C, under inert gas (e.qg.,

Nitrogen or Argon)

--INVALID-LINK--

Section 2: Hazard Identification and Classification

Based on information from suppliers, 4-Ethoxy-2-fluoropyridine is classified under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are summarized below.
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Hazard GHS Hazard . .
o Pictogram Signal Word
Classification Statement
Acute Toxicity, Oral H302: Harmful if )
GHSO07 Warning
(Category 4) swallowed
Skin
) o H315: Causes skin )
Corrosion/Irritation o GHSO07 Warning
irritation
(Category 2)
Serious Eye )
o H319: Causes serious ]
Damage/Eye lrritation o GHSO07 Warning
eye irritation
(Category 2)
Specific target organ
toxicity — Single
H335: May cause )
exposure (Category GHSO07 Warning

3), Respiratory tract
irritation

respiratory irritation

Source: --INVALID-LINK--

The following diagram illustrates the relationship between the chemical and its identified

hazards.
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>[H302 Harmful if swallowed]

’—>[H315 Causes skin irritatior)
4-Ethoxy-2-fluoropyridine
( CAS: 175965-82-9 GHS Hazards v

[H319 Causes serious eye irritatiorD

H335 | May cause respiratory irritatiorD

e

Handling 4-Ethoxy-2-fluoropyridine

Primary Control Mandator: Mandatory Nandatory
A4 A

Work in a well-ventilated area Wear safety glasses with side-shields Wear chemical-resistant gloves Wear a lab coat or other
(e.g., chemical fume hood) or chemical goggles (e.g., nitrile rubber) protective clothing

If insufficient

A
Cf dusts or aerosols are generated)

use a NIOSH-approved respirator

Click to download full resolution via product page

« To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety of 4-Ethoxy-
2-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068156#4-ethoxy-2-fluoropyridine-material-safety-
data-sheet-msds-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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